Cas no 21106-04-7 (O-Benzyloxycarbonyl-L-tyrosine)

O-Benzyloxycarbonyl-L-tyrosine (Z-Tyr-OH) is a protected derivative of L-tyrosine, commonly used in peptide synthesis. The benzyloxycarbonyl (Z) group serves as an N-terminal protecting group, providing stability during coupling reactions while remaining selectively removable under mild hydrogenolysis or acidic conditions. This compound is particularly valuable in solid-phase and solution-phase peptide synthesis due to its compatibility with standard protecting group strategies. Its crystalline form ensures high purity and ease of handling. The presence of the phenolic hydroxyl group in tyrosine allows for further functionalization, making it a versatile building block in the preparation of complex peptides and bioactive molecules.
O-Benzyloxycarbonyl-L-tyrosine structure
21106-04-7 structure
Product Name:O-Benzyloxycarbonyl-L-tyrosine
CAS No:21106-04-7
MF:C17H17NO5
MW:315.320585012436
MDL:MFCD00056724
CID:51719
PubChem ID:54356939
Update Time:2025-10-25

O-Benzyloxycarbonyl-L-tyrosine Chemical and Physical Properties

Names and Identifiers

    • O-Cbz-L-Tyrosine
    • Cbz-Tyr-OH
    • O-Benzyloxycarbonyl-L-tyrosine
    • 2-Amino-3-[4-(phenylmethoxycarbonyloxy)phenyl]propanoic acid
    • O-Z-L-tyrosine
    • H-TYR (Z)-OH
    • N-BENZYLOXYCARBONYL-L-TYROSINE HYDRATE
    • O-Benzyloxycarbonyl-L-tyrosin
    • O-carbobenzyloxy-L-tyrosine
    • O-carboxybenzyloxy-L-tyrosine
    • O-cbz-L-tyrosine crystalline
    • PubChem16926
    • H-Tyr(Z)-OH
    • O-benzyloxycarbonyl-tyrosine
    • O-(Benzyloxycarbonyl)-L-tyrosine
    • H821
    • L-Tyrosine, O-[(phenylmethoxy)carbonyl]-
    • AM20030338
    • 106T047
    • (S)-2-amino-3-(4-(benzyloxycarbonyloxy)phenyl)propanoic acid
    • A815141
    • CS-0208956
    • (2s)-2-amino-3-(4-((benzyloxy)carbonyloxy)phenyl)propanoic acid
    • MFCD00056724
    • (S)-2-Amino-3-(4-(((benzyloxy)carbonyl)oxy)phenyl)propanoicacid
    • 21106-04-7
    • AKOS025311132
    • AS-13292
    • SCHEMBL7024349
    • D86756
    • O-[(Phenylmethoxy)carbonyl]-L-tyrosine
    • (S)-2-Amino-3-(4-(((benzyloxy)carbonyl)oxy)phenyl)propanoic acid
    • O-[(Phenylmethoxy)carbonyl]-L-tyrosine; NSC 88500;
    • (2S)-2-amino-3-(4-{[(benzyloxy)carbonyl]oxy}phenyl)propanoic acid
    • MDL: MFCD00056724
    • Inchi: 1S/C17H17NO5/c18-15(16(19)20)10-12-6-8-14(9-7-12)23-17(21)22-11-13-4-2-1-3-5-13/h1-9,15H,10-11,18H2,(H,19,20)/t15-/m0/s1
    • InChI Key: UJTCGTXQJMMYLQ-HNNXBMFYSA-N
    • SMILES: O(C(=O)OCC1C=CC=CC=1)C1C=CC(=CC=1)C[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 315.11100
  • Monoisotopic Mass: 315.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.8
  • XLogP3: 0.2

Experimental Properties

  • Color/Form: White to off white powder
  • Density: 1.302
  • Melting Point: 208-212°C
  • Boiling Point: 510.2 °C at 760 mmHg
  • Flash Point: 262.3 °C
  • Refractive Index: 1.602
  • PSA: 98.85000
  • LogP: 3.05690
  • Specific Rotation: +22.500° (c=1, DMF: 1N HCl=8:2)

O-Benzyloxycarbonyl-L-tyrosine Security Information

O-Benzyloxycarbonyl-L-tyrosine Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

O-Benzyloxycarbonyl-L-tyrosine Pricemore >>

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O-Benzyloxycarbonyl-L-tyrosine Production Method

Additional information on O-Benzyloxycarbonyl-L-tyrosine

Comprehensive Overview of O-Benzyloxycarbonyl-L-tyrosine (CAS No. 21106-04-7): Properties, Applications, and Industry Insights

O-Benzyloxycarbonyl-L-tyrosine (CAS No. 21106-04-7) is a protected derivative of the amino acid L-tyrosine, widely utilized in peptide synthesis and pharmaceutical research. The compound features a benzyloxycarbonyl (Z) protecting group, which safeguards the tyrosine hydroxyl moiety during chemical reactions. This modification enhances its stability and compatibility with solid-phase peptide synthesis (SPPS), making it a cornerstone in modern bioconjugation and drug development.

In recent years, the demand for O-Benzyloxycarbonyl-L-tyrosine has surged due to its role in producing bioactive peptides and protein-based therapeutics. Researchers prioritize this compound for its high purity (>98%) and compatibility with Fmoc/tBu strategies, aligning with trends in personalized medicine and targeted drug delivery. Its CAS No. 21106-04-7 is frequently searched in databases like PubChem and Reaxys, reflecting its industrial relevance.

The compound’s molecular structure (C17H17NO5) includes a carbobenzoxy group linked to the phenolic –OH of L-tyrosine. This design enables selective deprotection under mild hydrogenolysis conditions, a feature critical for synthesizing complex peptides without side-chain interference. Such precision supports advancements in cancer immunotherapy and enzyme inhibitors, addressing current scientific inquiries into peptide stability and bioavailability.

From an industrial perspective, O-Benzyloxycarbonyl-L-tyrosine is integral to GMP-compliant manufacturing. Its applications span from fluorescent probes to antibody-drug conjugates (ADCs), resonating with Google Trends data on “peptide modifications” and “bioconjugation techniques.” Suppliers often highlight its low hygroscopicity and solubility in DMF/DCM, factors that streamline large-scale production.

Emerging studies explore its utility in neuroscience research, particularly for tagging tyrosine residues in neurotransmitter analogs. This aligns with growing public interest in neurodegenerative diseases, as seen in searches for “tyrosine derivatives in Parkinson’s research.” The compound’s role in post-translational modification studies further cements its status as a versatile biochemical tool.

Quality control protocols for CAS No. 21106-04-7 emphasize HPLC and MS analysis to ensure batch consistency—a key concern for buyers querying “HPLC purity standards for protected amino acids.” Regulatory compliance (e.g., USP/EP) is another hotspot, driven by global demand for synthetic peptide APIs.

In summary, O-Benzyloxycarbonyl-L-tyrosine bridges fundamental chemistry and cutting-edge therapeutics. Its optimized properties cater to evolving needs in preclinical research and biopharmaceutical innovation, making it a recurring keyword in scientific literature and patent filings. As peptide therapeutics gain FDA approvals, this compound’s market trajectory is poised for sustained growth.

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